4'-(Octyloxy)-[1,1'-biphenyl]-4-carboxylic acid
Overview
Description
“4’-(Octyloxy)-[1,1’-biphenyl]-4-carboxylic acid” is a chemical compound with the molecular formula C21H25NO . It is also known by several other names such as 4-Cyano-4’- (octyloxy)-1,1’-biphenyl, p-Cyano-p’- (octyloxy)biphenyl, 4’- (n-Octyloxy)-4-cyanobiphenyl, 4-Cyano-4’-octoxybiphenyl, 4- (Octyloxy)-4’-cyanobiphenyl, 4-Cyano-4’- (n-octyloxy)biphenyl, 4’- (Octyloxy)-4-cyanobiphenyl, p- (Octyloxy)-p’-cyanobiphenyl, 4’- (Octyloxy)-4-biphenylcarbonitrile, 4- (4-Octyloxyphenyl)benzonitrile .
Molecular Structure Analysis
The molecular structure of “4’-(Octyloxy)-[1,1’-biphenyl]-4-carboxylic acid” can be represented by the SMILES stringCCCCCCCCOc1ccc(cc1)-c2ccc(cc2)C#N
. The 3D structure of the molecule can be viewed using Java or Javascript . Physical And Chemical Properties Analysis
“4’-(Octyloxy)-[1,1’-biphenyl]-4-carboxylic acid” is a liquid crystal (nematic) with a melting point of 51-77 °C (lit.) . Its molecular weight is 307.43 g/mol .Scientific Research Applications
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Scientific Field: Material Science
- Application : Structural and electrochemical studies of TiO2 complexes with (4,4′-((1E,1′E)-(2,5-bis(octyloxy)-1,4-phenylene)bis(ethene-2,1-diyl))bis-(E)-N-(2,5-bis(octyloxy)benzylidene)) imine derivative bases towards organic devices .
- Method of Application : These imine derivatives were synthesized via a condensation reaction with p-toluenesulfonic acid as a catalyst . The effects of the end groups and vinylene (–HC CH–) moieties on the structural, thermal, optical, electrochemical and photovoltaic properties of imines were investigated .
- Results : Both oxidation and reduction are easier after TiO2 addition and it also changes the HOMO–LUMO levels of imines . Organic devices with the configuration of ITO/TiO2/SAIx (or SAIx:TiO2)/Au were fabricated and investigated in the presence and absence of visible light irradiation with an intensity of 93 mW cm−2 . In all imines and complexes with TiO2, the generation of the photocurrent indicates their use as photodiodes .
- Scientific Field: Liquid Crystal Technology
- Application : 4′-Octyloxy-4-biphenylcarbonitrile (also known as 8OCB) is a nematic/smectic liquid crystal consisted of a biphenyl structure with octyloxy and cyano groups at 4,4’-positions . This liquid crystal is used for optical electronics applications such as liquid-crystal displays (LCD) .
- Method of Application : In its solid form, 8OCB packs in a lamellar-type bilayer structure, through hydrogen bonding induced by the CN group . Three different metastable crystal polymorphs of 8OCB are observed from grown from its solution .
- Results : Three transition temperatures are measured for 8OCB from its crystal form to isotropic solution . When presented in P3HT: PC60BM mixture, 4′-octyloxy-4-biphenylcarbonitrile molecules in the liquid crystalline state offer a good template for the crystallization of P3HT, as well as the phase separation between P3HT and PCBM . A maximum PCE value of 3.5% was achieved by incorporating 6 wt% nematic liquid crystals (NLCs) of 8OCB in P3HT:PC60BM active layer mixture, after annealing at the temperature of 70 °C in liquid crystalline transitions .
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Scientific Field: Material Science
- Application : Structural and electrochemical studies of TiO2 complexes with (4,4′-((1E,1′E)-(2,5-bis(octyloxy)-1,4-phenylene)bis(ethene-2,1-diyl))bis-(E)-N-(2,5-bis(octyloxy)benzylidene)) imine derivative bases towards organic devices .
- Method of Application : These imine derivatives were synthesized via a condensation reaction with p-toluenesulfonic acid as a catalyst . The effects of the end groups and vinylene (–HC CH–) moieties on the structural, thermal, optical, electrochemical and photovoltaic properties of imines were investigated .
- Results : Both oxidation and reduction are easier after TiO2 addition and it also changes the HOMO–LUMO levels of imines . Organic devices with the configuration of ITO/TiO2/SAIx (or SAIx:TiO2)/Au were fabricated and investigated in the presence and absence of visible light irradiation with an intensity of 93 mW cm−2 . In all imines and complexes with TiO2, the generation of the photocurrent indicates their use as photodiodes .
Safety And Hazards
properties
IUPAC Name |
4-(4-octoxyphenyl)benzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26O3/c1-2-3-4-5-6-7-16-24-20-14-12-18(13-15-20)17-8-10-19(11-9-17)21(22)23/h8-15H,2-7,16H2,1H3,(H,22,23) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNBBQLUKHHSKPW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCOC1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30384365 | |
Record name | 4-(4-octoxyphenyl)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30384365 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
326.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4'-(Octyloxy)-[1,1'-biphenyl]-4-carboxylic acid | |
CAS RN |
59748-18-4 | |
Record name | 4′-(Octyloxy)[1,1′-biphenyl]-4-carboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=59748-18-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(4-octoxyphenyl)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30384365 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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